Cas no 1821868-58-9 ((3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole)
1821868-58-9 structure
Product Name:(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole
CAS No:1821868-58-9
MF:C12H15N3O4S
MW:297.330201387405
CID:5789752
PubChem ID:108124004
Update Time:2023-12-26
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties
Names and Identifiers
-
- (3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole
- 1821868-58-9
- EN300-1168903
-
- Inchi: 1S/C12H15N3O4S/c16-15(17)11-3-1-2-4-12(11)20(18,19)14-7-9-5-13-6-10(9)8-14/h1-4,9-10,13H,5-8H2/t9-,10+
- InChI Key: WSBREHDVLGAGBL-AOOOYVTPSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@H]2CNC[C@H]2C1)(=O)=O
Computed Properties
- Exact Mass: 297.07832714g/mol
- Monoisotopic Mass: 297.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 104Ų
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168903-0.05g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-0.1g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-0.25g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-0.5g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-1.0g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-2.5g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-5.0g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-10.0g |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1168903-50mg |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 50mg |
$587.0 | 2023-10-03 | ||
| Enamine | EN300-1168903-100mg |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole |
1821868-58-9 | 100mg |
$615.0 | 2023-10-03 |
(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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